![molecular formula C16H18ClN3O3S2 B2975404 5-chloro-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide CAS No. 1428362-67-7](/img/structure/B2975404.png)
5-chloro-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide
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Overview
Description
5-chloro-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C16H18ClN3O3S2 and its molecular weight is 399.91. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Compounds for Analgesic and Anti-inflammatory Activities :
- Researchers synthesized novel compounds, including derivatives similar in structure to the queried compound, demonstrating potential as cyclooxygenase inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Molecular Interaction with CB1 Cannabinoid Receptor :
- A study investigated the molecular interactions of a compound structurally related to the queried one, focusing on its antagonistic properties towards the CB1 cannabinoid receptor (Shim, Welsh, Cartier, Edwards, & Howlett, 2002).
Novel Synthesis of Disulfides and Cyanoformamidines :
- Research on the reactions of certain dithiazoles with alkylamines, including piperidine, led to the synthesis of disulfides and cyanoformamidines, compounds related to the queried chemical (Lee & Kim, 1993).
Development of Tetrahydrobenzothienopyrimidine Derivatives :
- A study focused on synthesizing various derivatives, including tetrahydrobenzothienopyrimidine, under microwave irradiation, providing insights into novel chemical reactions (Abdalha, Abou El-Regal, El-Kassaby, & Ali, 2011).
Synthesis and Evaluation of Anticancer Agents :
- Research into the synthesis of new 2-chloro-3-hetarylquinolines, including compounds similar to the queried one, showed potential as potent antibacterial and anticancer agents (Bondock & Gieman, 2015).
Development of Glycine Transporter 1 Inhibitor :
- A compound structurally related to the queried chemical was identified as a potent and orally available glycine transporter 1 inhibitor, demonstrating therapeutic potential (Yamamoto, Ohta, Abe, Kambe, Tsukiyama, Kawakita, Moriya, & Yasuhara, 2016).
Hydrogen Bonding in Proton-Transfer Compounds :
- This study explored the hydrogen bonding in proton-transfer compounds with aliphatic nitrogen Lewis bases, providing insights into molecular interactions and crystal structures (Smith, Wermuth, & Sagatys, 2011).
Characterization of κ-Opioid Receptor Antagonist :
- A novel κ-opioid receptor antagonist was characterized, showing high affinity and selectivity, which may have implications for the treatment of depression and addiction disorders (Grimwood, Lu, Schmidt, Vanase-Frawley, Sawant-Basak, Miller, Mclean, Freeman, Wong, McLaughlin, & Verhoest, 2011).
Synthesis of Piperidines, Pyrrolizidines, Indolizidines, and Quinolizidines :
- A study presented a new route to synthesize various cyclic compounds, including piperidines and indolizidines, contributing to the field of organic synthesis (Back & Nakajima, 2000).
Mechanism of Action
Target of Action
It is known that many compounds with similar structures have a wide range of targets, contributing to their diverse biological activities .
Mode of Action
The x-ray crystal structure of a similar compound in complex with human fxa clarified the binding mode and the stringent requirements for high affinity . The interaction of the neutral ligand chlorothiophene in the S1 subsite allows for the combination of good oral bioavailability and high potency .
Biochemical Pathways
It is known that many compounds with similar structures can affect a variety of biochemical pathways, leading to diverse biological activities .
Pharmacokinetics
The interaction of the neutral ligand chlorothiophene in the s1 subsite allows for the combination of good oral bioavailability and high potency .
Result of Action
It is known that many compounds with similar structures can have diverse biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .
Action Environment
It is known that many compounds with similar structures can be influenced by various environmental factors .
properties
IUPAC Name |
5-chloro-N-[(1-pyridin-3-ylsulfonylpiperidin-4-yl)methyl]thiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18ClN3O3S2/c17-15-4-3-14(24-15)16(21)19-10-12-5-8-20(9-6-12)25(22,23)13-2-1-7-18-11-13/h1-4,7,11-12H,5-6,8-10H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNNBVJCWUHBTNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C2=CC=C(S2)Cl)S(=O)(=O)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-chloro-N-((1-(pyridin-3-ylsulfonyl)piperidin-4-yl)methyl)thiophene-2-carboxamide |
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